Cas no 1391234-03-9 (2-(5-Bromo-pyridin-2-yl)-cyclopentanone)

2-(5-Bromo-pyridin-2-yl)-cyclopentanone is a brominated heterocyclic compound featuring a pyridine moiety fused with a cyclopentanone ring. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine atom at the 5-position of the pyridine ring enhances its reactivity, enabling selective functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The cyclopentanone component offers versatility for further derivatization, including ring expansion or substitution. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, making it a preferred choice for researchers developing novel bioactive compounds. The compound is typically supplied with high purity to meet rigorous research and industrial standards.

2-(5-Bromo-pyridin-2-yl)-cyclopentanone structure

1391234-03-9 structure

Product Name:2-(5-Bromo-pyridin-2-yl)-cyclopentanone

CAS No:1391234-03-9

MF:C₁₀H₁₀BrNO

MW:240.09650182724

CID:5189478

Update Time:2025-05-23

2-(5-Bromo-pyridin-2-yl)-cyclopentanone Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-pyridin-2-yl)-cyclopentanone
- Inchi： 1S/C10H10BrNO/c11-7-4-5-9(12-6-7)8-2-1-3-10(8)13/h4-6,8H,1-3H2
- InChI Key： RUQHKPCOGQETJJ-UHFFFAOYSA-N
- SMILES： C1(=O)CCCC1C1=NC=C(Br)C=C1

2-(5-Bromo-pyridin-2-yl)-cyclopentanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM501871-1g	2-(5-Bromopyridin-2-yl)cyclopentanone	1391234-03-9	97%	1g	$823	2022-09-03

2-(5-Bromo-pyridin-2-yl)-cyclopentanone Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Additional information on 2-(5-Bromo-pyridin-2-yl)-cyclopentanone

2-(5-Bromo-pyridin-2-yl)-cyclopentanone: A Comprehensive Overview

The compound 2-(5-Bromo-pyridin-2-yl)-cyclopentanone, with the CAS number 1391234-03-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopentanone ring with a bromopyridine moiety, making it a versatile building block for various chemical transformations.

The synthesis of 2-(5-Bromo-pyridin-2-yl)-cyclopentanone involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent bromination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound.

In terms of applications, 2-(5-Bromo-pyridin-2-yl)-cyclopentanone has been extensively studied for its potential in drug discovery. Its pyridine ring provides a platform for various functional groups, making it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent studies have highlighted its role as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of cancer and other diseases.

The structural versatility of 2-(5-Bromo-pyridin-2-yl)-cyclopentanone also makes it valuable in material science. Researchers have explored its use in the development of advanced polymers and materials with tailored electronic properties. The cyclopentanone ring contributes to the stability and flexibility of these materials, while the bromopyridine group enhances their reactivity and functionality.

From an environmental perspective, the synthesis and application of 2-(5-Bromo-pyridin-2-yl)-cyclopentanone have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum.

In conclusion, 2-(5-Bromo-pyridin-2-yl)-cyclopentanone, CAS number 1391234-03-9, stands as a testament to the progress in modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and environmental chemistry underscore its importance as a key compound in contemporary research.